REACTION_CXSMILES
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C(Cl)(=O)C(Cl)=O.[F:7][C:8]([F:15])([F:14])[C:9](=[CH2:13])[C:10]([OH:12])=[O:11].[C:16](O)([CH3:19])([CH3:18])[CH3:17].N1C=CC=CC=1.Cl>C(Cl)Cl>[F:7][C:8]([F:15])([F:14])[C:9](=[CH2:13])[C:10]([O:12][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:11]
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Name
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Quantity
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87.3 g
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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FC(C(C(=O)O)=C)(F)F
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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44 g
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Type
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reactant
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Smiles
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C(C)(C)(C)O
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Name
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Quantity
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33.6 g
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The solution was heated
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Type
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TEMPERATURE
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Details
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to reflux for 5 hours
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Duration
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5 h
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Type
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CUSTOM
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Details
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the solvent and excess reagent were removed on a rotary evaporator
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Type
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ADDITION
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Details
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The resulting acid chloride was added to a stirred solution
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Type
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WASH
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Details
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washed with saturated aqueous sodium bicarbonate
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Type
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CUSTOM
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Details
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The organic phase was removed
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with pentane
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Type
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DISTILLATION
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Details
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The combined organic solvents were reduced to a small volume by distillation
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Type
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CUSTOM
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Details
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the residue was chromatographed on a column of silica gel
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Type
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DISTILLATION
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Details
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The product was re-purified by distillation
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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FC(C(C(=O)OC(C)(C)C)=C)(F)F
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 70% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |